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Compound of Interest

Compound Name: Strontium thiosulphate

Cat. No.: B079881

Technical Support Center: Strontium Thiosulfate
Solubility

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on improving the solubility of strontium thiosulfate
for experimental use.

Troubleshooting Guide

Users may encounter several issues when dissolving strontium thiosulfate. This guide provides
solutions to common problems in a question-and-answer format.

Q1: My strontium thiosulfate is not dissolving completely in water, even with vigorous stirring.
What can | do?

Al: Strontium thiosulfate has moderate but limited solubility in water, which is dependent on
temperature.[1] If you are encountering issues, consider the following steps:

 Increase the temperature: Gently warming the solution can significantly increase the
solubility of strontium thiosulfate.[1] However, avoid boiling as it may promote decomposition.

e Reduce patrticle size: If you are using large crystals, grinding the strontium thiosulfate to a
fine powder will increase the surface area and facilitate faster dissolution.
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o Use deionized or distilled water: The presence of other ions in tap water can potentially affect
the solubility.

Q2: I've prepared a clear solution of strontium thiosulfate, but a precipitate has formed over
time. Why is this happening and how can | prevent it?

A2: The formation of a precipitate over time can be due to a few factors:

o Temperature fluctuations: If the solution was prepared at an elevated temperature and then
cooled, it may have become supersaturated, leading to crystallization upon cooling. To avoid
this, prepare the solution at the temperature of your experiment or filter out any precipitate
that forms upon cooling to room temperature.

o Decomposition: Thiosulfate solutions, especially if acidic, can be unstable and decompose to
form elemental sulfur (a fine, pale yellow precipitate) and sulfur dioxide.[2] Strontium
thiosulfate in air can also decompose to form the less soluble strontium sulfate.[1]

o pH Adjustment: Ensure your solution is neutral or slightly alkaline. Thiosulfates are more
stable in alkaline conditions. You can add a small amount of a stabilizer like sodium
carbonate to your solution.

o Storage: Store the solution in a tightly sealed container in a cool, dark place to minimize
oxidation and decomposition.

Q3: Can | use solvents other than water to dissolve strontium thiosulfate?

A3: Strontium thiosulfate is insoluble in organic solvents such as ethanol and acetone.[1]
Therefore, water is the recommended solvent. If your experimental conditions require a co-
solvent, it is crucial to perform preliminary tests to ensure the stability and solubility of strontium
thiosulfate in the mixed solvent system.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of strontium thiosulfate in water?

Al: The solubility of strontium thiosulfate in water is approximately 12.5 grams per 100 mL at
15°C.[1] Its solubility is known to vary with temperature.[1]
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Q2: What is the chemical formula and molecular weight of the common form of strontium
thiosulfate?

A2: Strontium thiosulfate typically crystallizes as a pentahydrate with the chemical formula
SrS203-5H20.[1] The molecular weight of the anhydrous form (SrSz20s3) is 199.75 g/mol .

Q3: How does the stability of strontium thiosulfate solutions change with pH?

A3: Thiosulfate solutions are generally more stable in neutral to alkaline conditions. Acidic
conditions can cause decomposition into sulfur and sulfur dioxide.[2]

Q4: Are there any safety precautions | should take when working with strontium thiosulfate?

A4: While strontium thiosulfate is not considered highly toxic, standard laboratory safety
practices should be followed. This includes wearing safety goggles, gloves, and a lab coat. If
heating the solution, do so in a well-ventilated area as decomposition can release sulfur dioxide
gas.

Quantitative Data Presentation

The following table summarizes the known solubility data for strontium thiosulfate.

Solubility ( g/100

Compound Solvent Temperature (°C)

mL)
Strontium Thiosulfate Water 15 12.5
Strontium Thiosulfate Ethanol Room Temperature Insoluble
Strontium Thiosulfate Acetone Room Temperature Insoluble

Note: Further research is required to establish a comprehensive solubility curve for strontium
thiosulfate at various temperatures.

Experimental Protocols

Protocol 1: Preparation of a Saturated Strontium Thiosulfate Solution
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This protocol describes the steps to prepare a saturated agueous solution of strontium
thiosulfate at a specific temperature.

» Weighing the Solute: Accurately weigh an excess amount of strontium thiosulfate
pentahydrate (e.g., 15 g for 100 mL of water at 15°C).

e Adding the Solvent: Add the strontium thiosulfate to a known volume of deionized water in a
beaker or flask.

» Equilibration: Stir the mixture vigorously using a magnetic stirrer at a constant, controlled
temperature for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached.

» Separation of Undissolved Solid: Allow the undissolved solid to settle. Carefully decant or
filter the supernatant to obtain the clear, saturated solution. Filtration should be performed at
the same temperature to avoid crystallization.

Protocol 2: A General Method for Improving the Solubility of Strontium Thiosulfate

This protocol outlines a general approach to enhance the solubility of strontium thiosulfate for
experimental purposes.

e Initial Dissolution Attempt: Start by attempting to dissolve the desired amount of strontium
thiosulfate in deionized water at room temperature with stirring.

o Gentle Heating: If solubility is an issue, gradually increase the temperature of the solution
while stirring. Use a water bath for better temperature control. Monitor the solution for
complete dissolution.

o pH Adjustment (if applicable): If your experimental conditions allow, ensure the pH of the
water is neutral or slightly alkaline before adding the strontium thiosulfate. This can help
prevent decomposition.

e Sonication: For finely powdered strontium thiosulfate, sonication can be used to break up
agglomerates and enhance the rate of dissolution.

« Filtration: Once dissolved, if the solution was heated, it is advisable to filter it at the working
temperature to remove any potential micro-impurities or undissolved particles.
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Visualizations

The following diagrams illustrate the experimental workflows for preparing and improving the
solubility of strontium thiosulfate solutions.
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Caption: Workflow for Preparing a Saturated Strontium Thiosulfate Solution.
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Caption: Troubleshooting Workflow for Improving Strontium Thiosulfate Solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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